Cas no 56476-04-1 (1,2,4-Triazin-5-ol, 4-amino-6-(1,1-dimethylethyl)-3-ethyl-3,4-dihydro-)

• Product name: 1,2,4-Triazin-5-ol, 4-amino-6-(1,1-dimethylethyl)-3-ethyl-3,4-dihydro-
• CAS No: 56476-04-1
• MF: C₉H₁₈N₄O
• MW: 198.265421390533
• CID: 348782
• PubChem ID: 12323834

1,2,4-Triazin-5-ol, 4-amino-6-(1,1-dimethylethyl)-3-ethyl-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5-ol, 4-amino-6-(1,1-dimethylethyl)-3-ethyl-3,4-dihydro-
• 4-amino-6-tert-butyl-3-ethyl-2,3-dihydro-1,2,4-triazin-5-one
• DTXSID40489097
• 56476-04-1
• 4-Amino-6-tert-butyl-3-ethyl-3,4-dihydro-1,2,4-triazin-5(2H)-one

• Inchi： InChI=1S/C9H18N4O/c1-5-6-11-12-7(9(2,3)4)8(14)13(6)10/h6,14H,5,10H2,1-4H3
• InChI Key： JNNYCILAYPTNOF-UHFFFAOYSA-N
• SMILES： CCC1N=NC(C(C)(C)C)=C(O)N1N

Computed Properties

• Exact Mass: 198.14824
• Monoisotopic Mass: 198.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 74.21